2-(4-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid methyl ester

• Molecular Formula: C14H16F3NO2
• Molecular Weight: 287.28 g/mol
• IUPAC Name: methyl 2-[4-(trifluoromethyl)phenyl]piperidine-4-carboxylate
• InChI: InChI=1S/C14H16F3NO2/c1-20-13(19)10-6-7-18-12(8-10)9-2-4-11(5-3-9)14(15,16)17/h2-5,10,12,18H,6-8H2,1H3
• InChI Key: AMJQJRGRLCGTNK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCNC(C1)C2=CC=C(C=C2)C(F)(F)F

Description

2-(4-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C14H16F3NO2 and its molecular weight is 287.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-(4-(trifluoromethyl)phenyl)isonicotinate (4.985 g, 17.73 mmol) was dissolved in acetic acid (45 mL) and platinum(IV) oxide (0.232 g, 1.02 mmol) added. The resulting mixture was hydrogenated in a Büchi hydrogenator at room temperature and 5 bar for 5 h. More platinum(IV) oxide (0.116 g, 0.51 mmol) was added and the hydrogenation continued at 5 bar for 1 h. The catalyst was filtered off and washed with MeOH and the eluate evaporated. DCM and 10% K2CO3 were added and the phases separated. The organic layer was washed with brine, passed through a phase separator and evaporated to yield methyl 2-(4-(trifluoromethyl)phenyl)piperidine-4-carboxylate (5.04 g, 99%) as a brown oil. MS m/z 288 (M+H)+